Cas no 2172579-13-2 (7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172579-13-2
• MF: C₁₅H₂₃NOS
• MW: 265.414222955704
• CID: 6104897
• PubChem ID: 165602626
• Update Time: 2025-05-21

7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane
• EN300-1640486
• 2172579-13-2
• 7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C15H23NOS/c1-2-13-5-3-4-7-15(13)14(16-8-9-17-15)12-6-10-18-11-12/h6,10-11,13-14,16H,2-5,7-9H2,1H3
• InChI Key： WTCFWOPDVQUGDR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2(CCCCC2CC)OCCN1

Computed Properties

• Exact Mass: 265.15003553g/mol
• Monoisotopic Mass: 265.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-ethyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane

7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane is a complex organic compound with the CAS registry number 2172579-13-2. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically carbon or nitrogen. The structure of this molecule is notable for its spiro ring system, which includes a five-membered and an eleven-membered ring fused together. The presence of a thiophene group at the 5-position and an ethyl group at the 7-position adds to its structural complexity and potential functional versatility.

The compound's name, 7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane, provides a detailed description of its structure. The "spiro" designation indicates that the molecule consists of two rings sharing only one atom—the nitrogen atom in this case. The "oxa" and "aza" prefixes denote the presence of oxygen and nitrogen atoms in the ring systems, respectively. The thiophene group, a five-membered aromatic ring containing sulfur, is attached at the 3-position of one of the rings, while an ethyl group is attached at the 7-position.

Recent studies have highlighted the potential applications of spiro compounds like 7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane in various fields, including drug discovery and materials science. The unique spiro structure allows for a wide range of conformational flexibility, which can be advantageous in designing molecules with specific biological activities or electronic properties.

In terms of synthesis, 7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane can be prepared through a variety of methods, including cyclization reactions and coupling techniques. Researchers have explored the use of transition metal catalysts to facilitate these reactions, leading to more efficient and selective synthetic pathways.

The compound's physical properties, such as its melting point, boiling point, and solubility, are critical factors in determining its suitability for various applications. For instance, its solubility in organic solvents makes it a potential candidate for use in organic electronics or as a precursor for advanced materials.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane with unprecedented accuracy. These studies have provided insights into its potential as a building block for more complex molecules or as a standalone material with unique properties.

In conclusion, 7-Ethyl-5-(Thiophen-3-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane is a fascinating compound with a complex structure and promising applications across multiple disciplines. Its spiro architecture and functional groups make it an intriguing subject for further research and development.